N-benzyl-2-{2-methoxy-4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide

• IUPAC Name: N-benzyl-2-[2-methoxy-4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C20H18N2O4S2/c1-25-16-9-14(10-17-19(24)22-20(27)28-17)7-8-15(16)26-12-18(23)21-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,21,23)(H,22,24,27)/b17-10-
• InChI Key: KDJSAWZMZZJQST-YVLHZVERSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C2C(=O)NC(=S)S2)OCC(=O)NCC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=S)S2)OCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol

Description

“N-benzyl-2-{2-methoxy-4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide” is a complex organic compound. It contains several functional groups including a benzyl group, a methoxy group, a thiazolidine ring, and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzyl group might be introduced through a Friedel-Crafts alkylation, while the thiazolidine ring might be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyl group could undergo electrophilic aromatic substitution, while the thiazolidine ring could participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it might interact with biological targets through its various functional groups.

Future Directions

Future research on this compound could explore its potential applications, for example in the field of medicinal chemistry. It could also involve studying its reactivity and the development of new synthetic routes.